Cas no 2940962-15-0 (N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide)

N-[3-(Dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide is a structurally unique sulfonamide derivative featuring a rigid bicyclo[1.1.1]pentane core, which imparts enhanced steric and electronic properties. The dibenzylamino and methylsulfonamide substituents contribute to its potential as a versatile intermediate in medicinal chemistry, particularly for modulating pharmacokinetic profiles or targeting specific biological pathways. Its constrained geometry may improve binding selectivity in drug design, while the sulfonamide moiety offers opportunities for further functionalization. This compound is of interest in the development of novel therapeutics or as a scaffold for probing structure-activity relationships in bioactive molecules.
N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide structure
2940962-15-0 structure
Product Name:N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide
CAS No:2940962-15-0
MF:C21H26N2O2S
MW:370.508344173431
CID:6800589
PubChem ID:168432771
Update Time:2025-10-28

N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2940962-15-0
    • N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide
    • PS-17511
    • G15095
    • Inchi: 1S/C21H26N2O2S/c1-22(26(2,24)25)20-15-21(16-20,17-20)23(13-18-9-5-3-6-10-18)14-19-11-7-4-8-12-19/h3-12H,13-17H2,1-2H3
    • InChI Key: WKJJSADNEXOMDB-UHFFFAOYSA-N
    • SMILES: S(C)(N(C)C12CC(C1)(C2)N(CC1C=CC=CC=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 370.17149925g/mol
  • Monoisotopic Mass: 370.17149925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 49Ų

N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR02AHV7-100mg
N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide
2940962-15-0 97%
100mg
$330.00 2025-02-18
Aaron
AR02AHV7-250mg
N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide
2940962-15-0 97%
250mg
$439.00 2025-02-18
Aaron
AR02AHV7-500mg
N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide
2940962-15-0 97%
500mg
$732.00 2025-02-18
Aaron
AR02AHV7-1g
N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide
2940962-15-0 97%
1g
$1097.00 2025-02-18

Additional information on N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide

Professional Introduction to N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methyl-methanesulfonamide (CAS No. 2940962-15-0)

N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methanesulfonamide, identified by its CAS number 2940962-15-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a bicyclo[1.1.1]pentanyl moiety linked to a dibenzylamino group and a methanesulfonamide substituent. The unique combination of these structural elements imparts distinct chemical and pharmacological properties, making it a subject of extensive research and development.

The bicyclo[1.1.1]pentanyl core of this molecule is a cyclic structure composed of three carbon atoms arranged in a triangular fashion, with an additional carbon atom attached to one of the triangle's vertices. This bicyclic system contributes to the compound's rigidity and spatial constraints, which can influence its interactions with biological targets. The presence of the dibenzylamino group further enhances the compound's molecular complexity, introducing polar and basic functionalities that can modulate its binding affinity and selectivity.

The methanesulfonamide moiety at the N-terminal position introduces additional polarity and potential hydrogen bonding capabilities, which are critical for interactions with biological macromolecules such as proteins and enzymes. This feature makes N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methanesulfonamide a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in leveraging computational chemistry and molecular modeling techniques to predict the pharmacological properties of complex organic molecules like N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methanesulfonamide. Advanced algorithms and machine learning models have enabled researchers to simulate molecular interactions with high accuracy, providing valuable insights into potential drug-target binding mechanisms. These computational approaches are particularly useful in identifying lead compounds for further optimization in drug development pipelines.

The structural features of this compound also make it an attractive scaffold for medicinal chemists seeking to develop new classes of bioactive molecules. The bicyclo[1.1.1]pentanyl core provides a stable framework that can be modified through various chemical transformations to explore different pharmacophoric patterns. Additionally, the presence of multiple functional groups allows for selective modifications that can fine-tune the compound's biological activity.

Recent studies have highlighted the potential applications of N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methanesulfonamide in the development of novel therapeutic agents targeting neurological disorders. The compound's ability to interact with specific protein targets has been investigated using both experimental and computational methods, revealing promising results in preclinical models. These findings suggest that further exploration of this molecular scaffold could lead to the discovery of new treatments for conditions such as Alzheimer's disease and other neurodegenerative disorders.

The synthesis of N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methanesulfonamide presents unique challenges due to its complex structural architecture. However, advances in synthetic chemistry have made it possible to access such intricate molecules with increasing efficiency and precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly valuable in constructing the bicyclo[1.1.1]pentanyl core and introducing the desired functional groups.

In conclusion, N-[3-(dibenzylamino)-1-bicyclo[1.1.1]pentanyl]-N-methanesulfonamide (CAS No. 2940962-15-0) is a structurally complex organic compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and structural motifs makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents for various diseases, particularly those affecting the central nervous system.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd